molecular formula C7H6FN3 B15332478 3-(5-Fluoropyrimidin-2-yl)propanenitrile

3-(5-Fluoropyrimidin-2-yl)propanenitrile

Cat. No.: B15332478
M. Wt: 151.14 g/mol
InChI Key: ZDMHRNNAIRNDRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5-Fluoropyrimidin-2-yl)propanenitrile is a fluorinated pyrimidine derivative with a propanenitrile backbone. Its molecular structure consists of a pyrimidine ring substituted with a fluorine atom at the 5-position and a propanenitrile group at the 2-position. The fluorine atom enhances electronegativity and metabolic stability, while the nitrile group offers reactivity for further functionalization .

Properties

Molecular Formula

C7H6FN3

Molecular Weight

151.14 g/mol

IUPAC Name

3-(5-fluoropyrimidin-2-yl)propanenitrile

InChI

InChI=1S/C7H6FN3/c8-6-4-10-7(11-5-6)2-1-3-9/h4-5H,1-2H2

InChI Key

ZDMHRNNAIRNDRC-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC(=N1)CCC#N)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(5-Fluoropyrimidin-2-yl)propanenitrile typically involves the reaction of 5-fluoropyrimidine with a suitable nitrile precursor under controlled conditions. One common method involves the use of 5-fluoropyrimidine and 3-bromopropanenitrile in the presence of a base such as potassium carbonate (K2CO3) in a polar aprotic solvent like dimethylformamide (DMF). The reaction is usually carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of 3-(5-Fluoropyrimidin-2-yl)propanenitrile may involve similar synthetic routes but on a larger scale. The process would typically be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Large-scale production might also involve continuous flow reactors to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions: 3-(5-Fluoropyrimidin-2-yl)propanenitrile can undergo various chemical reactions, including:

    Substitution Reactions: It can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

    Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

    Cyclization Reactions: It can undergo cyclization to form more complex heterocyclic structures.

Common Reagents and Conditions:

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted pyrimidines, while oxidation and reduction can lead to different functionalized derivatives .

Scientific Research Applications

3-(5-Fluoropyrimidin-2-yl)propanenitrile has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-(5-Fluoropyrimidin-2-yl)propanenitrile depends on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or receptors involved in disease pathways. For example, derivatives of this compound have been studied as selective inhibitors of tyrosine kinase 2 (TYK2), which plays a role in immune-mediated diseases. The compound binds to the active site of TYK2, preventing its activation and subsequent signaling pathways .

Comparison with Similar Compounds

The structural and functional similarities of 3-(5-Fluoropyrimidin-2-yl)propanenitrile to other propanenitrile derivatives allow for meaningful comparisons. Below is an analysis of key analogs:

Structural Features and Physicochemical Properties

Compound Name Molecular Formula Molar Mass (g/mol) Substituents/Functional Groups Key Properties/Applications
3-(5-Fluoropyrimidin-2-yl)propanenitrile C₇H₅FN₄ 180.14* 5-fluoropyrimidin-2-yl, nitrile Intermediate in drug synthesis
3-((Pyridine-2-yl)methylamino)propanenitrile C₉H₁₁N₃ 161.21 Pyridine-2-yl, methylamino, nitrile Forms Ni(II) coordination complexes
3-[(5-Bromopyridin-2-yl)(methyl)amino]propanenitrile C₉H₁₀BrN₃ 240.10 5-bromopyridin-2-yl, methylamino, nitrile Halogenated analog for cross-coupling
3-oxo-3-piperidin-1-yl-2-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile C₁₄H₁₃F₃N₂O 306.27* Trifluoromethylpyridin-2-yl, piperidinyl, ketone, nitrile Lipophilic intermediate
Key Observations:

Substituent Effects: Halogenation: Bromine (in the 5-bromopyridin-2-yl analog) increases molecular weight and offers reactivity for Suzuki couplings, whereas fluorine (in the target compound) enhances electronegativity and bioavailability . Coordination Chemistry: The methylamino group in 3-((pyridine-2-yl)methylamino)propanenitrile facilitates binding to Ni(II), forming distorted square-planar complexes useful in catalysis .

Functional Group Reactivity :

  • The nitrile group in all compounds allows for nucleophilic additions or reductions to amines, enabling diversification into amides, carboxylic acids, or heterocycles .

Coordination Chemistry
  • Ni(II) Complexes: 3-((Pyridine-2-yl)methylamino)propanenitrile forms four-coordinate Ni(II) dithiocarbamate complexes with distorted square-planar geometries. These complexes exhibit bond angles near 110°, comparable to other homoleptic Ni(II) compounds, suggesting stability in catalytic applications .
Pharmacological Relevance
  • Trifluoromethyl Derivatives : Compounds like 3-oxo-3-piperidin-1-yl-2-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile are intermediates in kinase inhibitor synthesis, targeting diseases like cancer and inflammation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.